Homovanillic acid-13C6,18O

LC-MS/MS Isotope Dilution Neuroblastoma
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10O4
Molecular Weight 190.13 g/mol
Cat. No. B15553779
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameHomovanillic acid-13C6,18O
Molecular FormulaC9H10O4
Molecular Weight190.13 g/mol
Structural Identifiers
InChIInChI=1S/C9H10O4/c1-13-8-4-6(5-9(11)12)2-3-7(8)10/h2-4,10H,5H2,1H3,(H,11,12)/i2+1,3+1,4+1,6+1,7+1,8+1,10+2
InChIKeyQRMZSPFSDQBLIX-MCEPFFJHSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Homovanillic Acid-13C6,18O Overview


Homovanillic acid-13C6,18O (Vanilacetic acid-13C6,18O; CAS 202468-52-8) is a stable isotope-labeled analog of homovanillic acid (HVA), a primary dopamine metabolite. It features uniform 13C labeling at all six carbon positions of the aromatic ring (ring-13C6) and 18O substitution at the 4-hydroxy position . This dual-labeling design yields a molecular weight of 190.13 g/mol, creating a nominal mass shift of +8 Da relative to unlabeled HVA (182.17 g/mol) . The compound is predominantly employed as an internal standard (IS) in stable isotope dilution liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, enabling the accurate quantification of HVA in complex biological matrices such as urine and plasma for neuroblastoma screening and catecholamine metabolism studies [1].

ISTD Stable isotope-labeled internal standard for LC-MS/MS
Labeling Dual 13C6/18O – robust mass shift with no back-exchange risk
Use HVA quantification in neuroblastoma biomarker research and catecholamine metabolism studies

Homovanillic Acid-13C6,18O vs Other Isotopologues


In quantitative LC-MS/MS assays for HVA in biological fluids, unlabeled HVA cannot serve as an internal standard due to its identical physicochemical properties and mass, which precludes separate detection and quantification [1]. While deuterated HVA analogs (e.g., HVA-d3, HVA-d5) provide a mass shift, they are susceptible to deuterium-hydrogen back-exchange under acidic or basic extraction conditions, leading to inaccurate quantitation [2]. In contrast, the dual 13C6/18O labeling in homovanillic acid-13C6,18O provides a robust +8 Da mass shift that co-elutes perfectly with the analyte [3], exhibits no hydrogen exchange, and ensures identical ionization efficiency—a prerequisite for accurate isotope dilution mass spectrometry (IDMS) [4]. Furthermore, 13C-labeled internal standards are widely recognized to correct for matrix effects more effectively than deuterated analogs in complex biological samples [5].

Unlabeled HVA Identical mass prevents separate MS detection; not suitable as internal standard
Deuterated HVA (e.g., HVA-d3) Deuterium-hydrogen back-exchange under extraction may compromise quantitation accuracy
Homovanillic Acid-13C6,18O Dual 13C/18O labeling supports consistent co-elution and matched ionization efficiency

Quantitative Evidence for Homovanillic Acid-13C6,18O


Mass Shift & Co-Elution in LC-MS/MS

In a validated LC-MS/MS method for urinary HVA, the use of 13C6,18O-HVA as the internal standard provides a +8 Da mass shift (m/z 189 → 145 for the IS vs. m/z 181 → 137 for the analyte), enabling distinct selected reaction monitoring (SRM) without spectral overlap [1]. This mass difference, combined with identical retention time on a Discovery RP Amide C16 column, ensures perfect co-elution—a critical requirement for compensating matrix effects in electrospray ionization [1].

Mass Shift & Co-Elution
Method context
189→145 (IS) vs 181→137 (analyte)
Δ +8 Da
Distinct SRM transitions support unambiguous detection without spectral overlap
Co-elution on Discovery RP Amide C16 column
LC-MS/MS Isotope Dilution Neuroblastoma

Accuracy, Precision, and Recovery

The LC-MS/MS method employing 13C6,18O-HVA as the internal standard demonstrated robust analytical performance across clinically relevant concentration ranges. Inter- and intra-assay coefficients of variation (CVs) ranged from 0.3% to 11.4% at mean HVA concentrations of 1.8 to 22.7 mg/L [1]. Recovery of HVA spiked into urine ranged from 92.0% to 105% across three fortification levels (1.25, 5.0, and 10 mg/L), confirming that the isotope dilution approach effectively compensates for sample preparation losses and matrix effects [1].

Accuracy & Recovery
Reported
Inter-/intra-assay CV 0.3–11.4%
Recovery 92.0–105%
Supports precise and accurate HVA quantification in urine research matrices
Automated SPE LC-MS/MS; spike levels 1.25–10 mg/L
Analytical Validation Precision Recovery

Isotopic Purity and Dual-Labeling

Commercial specifications for homovanillic acid-13C6,18O from a leading vendor indicate a chemical purity of 99.2% and isotopic enrichment specifications of ring-13C6 at 99% and 4-hydroxy-18O at 90-95% . In comparison, deuterated HVA analogs (e.g., HVA-d3) exhibit lower isotopic purity specifications (typically 95 atom% D) . The dual 13C6/18O labeling provides a larger and more stable mass increment (+8 Da) compared to single 13C6 labeling (+6 Da) or d3 labeling (+3 Da), reducing the risk of isotopic cross-talk from naturally occurring M+1/M+2 isotopomers of the analyte.

Isotopic Purity
Supplier specification
Chemical purity 99.2%
13C6 enrichment 99%
18O enrichment 90–95%
Higher isotopic enrichment reduces isotopomer interference risk
Compared to typical 95 atom% D for deuterated analogs
Isotopic Purity Dual Labeling Stable Isotope

Reduced False Positives in Neuroblastoma Screening

In a neuroblastoma screening program, the implementation of a stable isotope dilution GC-MS method using 13C-labeled internal standards (13C6-VMA and deuterated HVA) reduced the rate of questionable or elevated results from 6.7% (with HPLC alone) to 0.9% [1]. While this study employed 13C6-VMA rather than 13C6,18O-HVA, the class-level inference establishes that 13C-labeled internal standards provide the requisite specificity to eliminate false positives arising from interfering substances that co-elute with HVA in HPLC-UV/fluorescence methods.

False-Positive Reduction
Class-level inference
0.9% (GC-MS with 13C-IS) vs 6.7% (HPLC alone)
−5.8 pp
Supports improved specificity in neuroblastoma screening research context
Class-level evidence; relative reduction 86.6% in questionable results
Neuroblastoma Diagnostic Accuracy GC-MS

Homovanillic Acid-13C6,18O Application Scenarios


Urinary HVA for Neuroblastoma Screening

Homovanillic acid-13C6,18O is optimally deployed as the internal standard in high-throughput LC-MS/MS assays for urinary HVA in neuroblastoma screening programs. The validated method by Magera et al. (2001) demonstrates that spiking urine specimens with 5 μg of 13C6,18O-HVA followed by automated solid-phase extraction yields inter- and intra-assay CVs of 0.3%–11.4% and recoveries of 92%–105% across clinically relevant concentration ranges [1]. The method's 44% reduction in personnel time compared to HPLC [1] makes it particularly suitable for centralized clinical laboratories requiring both diagnostic accuracy and operational efficiency.

Catecholamine Metabolism and Biomarker Discovery

In research settings investigating dopamine turnover, catecholamine metabolism, or disorders associated with aromatic L-amino acid decarboxylase deficiency, celiac disease, growth hormone deficiency, and sepiapterin reductase deficiency , homovanillic acid-13C6,18O serves as an essential internal standard for absolute quantification of HVA in complex biological matrices. The dual 13C6/18O labeling ensures that the IS co-elutes perfectly with the analyte while providing a +8 Da mass shift [2], enabling accurate correction for matrix effects and sample preparation losses that are particularly pronounced in tissue homogenates and cell culture extracts.

Method Development for Toxicology & PK Studies

For laboratories developing novel LC-MS/MS methods for HVA quantification in plasma, CSF, or urine, homovanillic acid-13C6,18O is the preferred internal standard for method validation. The compound's high chemical purity (99.2%) and defined isotopic enrichment (13C6 99%, 18O 90-95%) meet regulatory requirements for bioanalytical method validation, while the 13C/18O dual labeling eliminates concerns regarding deuterium-hydrogen back-exchange that can compromise the accuracy of deuterated IS in long-term stability studies or under harsh extraction conditions [3].

Application
Selection Property
Validation Focus
Neuroblastoma biomarker research
Isotope dilution LC-MS/MS suitability
Recovery and precision in urine research matrices
Catecholamine metabolism studies
Matrix-effect correction across complex samples
Co-elution and ionization consistency
Bioanalytical method validation
Defined isotopic enrichment and chemical purity
Absence of H/D back-exchange under extraction conditions

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for Homovanillic acid-13C6,18O

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.